1-(3,4-Dichlorophenyl)-3-methylthiourea

• CAS RN: 30954-78-0
• Molecular Formula: C8H8Cl2N2S
• Molecular Weight: 235.13 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-3-methylthiourea
• InChI: InChI=1S/C8H8Cl2N2S/c1-11-8(13)12-5-2-3-6(9)7(10)4-5/h2-4H,1H3,(H2,11,12,13)
• InChI Key: RYPFBMWLFMYKSV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NC1=CC(=C(C=C1)Cl)Cl

Description

1-(3,4-Dichlorophenyl)-3-methylthiourea is a useful research compound. Its molecular formula is C8H8Cl2N2S and its molecular weight is 235.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1,2-dichloro-4-isothiocyanatobenzene (1 g, 4.9 mmol) in ethanol (30 mL) was added 8M methyl amine in ethanol (0.613 mL, 4.9 mmol) and the reaction was heated at 80° C. overnight. The solvent was removed under vacuum and the residue was washed with diethyl ether (10 mL) and dried to give crude 1-(3,4-dichlorophenyl)-3-methylthiourea as an off white solid (0.8 g, 69%). 1HNMR: 400 MHz, DMSO-d6: δ 2.93 (d, J=4.40 Hz, 3H), 7.37 (d, J=7.60 Hz, 1H), 7.55 (d, J=8.40 Hz, 1H), 7.86 (d, J=2.40 Hz, 1H), 7.92 (bs, 1H), 9.74 (bs, 1H).